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Compound of Interest

4-Fluorophenylhydrazine
Compound Name:

hydrochloride
CAS No.: 40594-35-2
Cat. No.: B3425269

Get Quote

Executive Summary

4-Fluorophenylhydrazine hydrochloride (CAS: 823-85-8) is a critical organofluorine building
block, primarily utilized as the hydrazine precursor in the Fischer Indole Synthesis to generate
fluoro-substituted indoles.[1][2] These scaffolds are foundational in the development of 5-HT
receptor agonists (triptans), anti-inflammatory agents, and agrochemicals.

For research and drug development, "commercial grade" (often 95%) is frequently insufficient.
Impurities such as unreacted 4-fluoroaniline, inorganic salts, and oxidation-induced diazo tars
can drastically reduce the yield of the indole cyclization step and complicate downstream
purification. This guide outlines the technical criteria for identifying high-purity suppliers,
understanding impurity origins, and implementing a self-validating quality control (QC) protocol
upon receipt.

Part 1: Technical Profile & Purity Criticality
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Chemical Identity[2][3][4]

o |[UPAC Name: (4-Fluorophenyl)hydrazine hydrochloride[1][3][4][5][6]
e CAS Number: 823-85-8[1][2][3][6][7][8]

e Molecular Formula: CeH7FN2[1][2] - HCI

e Molecular Weight: 162.59 g/mol [2][3]

o Physical State: White to beige/light brown crystalline powder. (Note: Dark red or brown
coloration indicates significant oxidation).

The "High-Purity" Standard

In the context of pharmaceutical intermediate synthesis, "High Purity" for this compound is
defined by specific thresholds that minimize interference with acid-catalyzed cyclizations.

Parameter Standard Grade High-Purity Grade Criticality
Stoichiometric
Assay )
o = 95.0% = 97.0% - 98.0% accuracy for Fischer
(Titration/HPLC) ]
synthesis.
Competes with
4-Fluoroaniline hydrazine for ketone
< 2.0% <0.5% o _
Content binding; forms Schiff
base byproducts.
Inorganic salts
(NaCl/Naz2S0a) from
Sulfated Ash < 1.0% <0.1% reduction steps can
affect catalyst
solubility.
Dark color indicates
] ) azo/diazo
Appearance Red/Brown powder White to pale beige

decomposition

products.
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Synthesis-Derived Impurities

To validate a supplier's Certificate of Analysis (CoA), one must understand the synthesis route.
The compound is typically produced via the diazotization of 4-fluoroaniline followed by
reduction (using SnClz or NazS03).

Diagram 1: Synthesis Pathway & Impurity Origins

This diagram illustrates where critical impurities enter the supply chain.
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Caption: Synthesis flow showing the origin of aniline (incomplete reaction) and tar
(decomposition) impurities.

Part 2: Commercial Supplier Landscape

Suppliers are categorized by their ability to provide traceable batch data and consistent purity
suitable for GMP-adjacent research.

Tier 1: Global Strategic Suppliers (Validated)
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These suppliers offer comprehensive CoAs, reliable supply chain custody, and "High Purity"

specific catalog numbers.

Supplier

Catalog Grade

Purity Spec

Pack Sizes

Notes

Sigma-Aldrich
(Merck)

123521

97%

59, 25g

Standard
reference for
bench-scale.
High batch-to-
batch

consistency.

TCI Chemicals

F0246

>97.0% (HPLC)

59, 25¢g

Explicitly lists
HPLC area %
and Titration
data. Excellent

transparency.

Thermo (Alfa

Aesar)

A15624

97%

5g, 259, 100g

Good availability
in Europe/NA.
Often stocks
larger research

guantities.

Tier 2: Bulk & Specialized Synthesis

Suitable for scale-up (>100g) but requires rigorous internal QC upon receipt due to higher

variability in storage conditions during transit.

» BLD Pharm: Offers competitive pricing for kilogram-scale; purity typically rated =95%,

requiring recrystallization for sensitive applications.

e Biosynth: Strong in custom pack sizes; useful for specific project requirements.

¢ Apollo Scientific: Reliable UK-based supplier for fluorinated intermediates.

Part 3: Procurement & Handling Protocol
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The "Self-Validating™ QC Workflow

Do not rely solely on the supplier's CoA. Phenylhydrazines are unstable and can degrade

during shipping if exposed to heat or air. Implement this workflow upon receipt of any new
batch.

Diagram 2: Quality Control Decision Logic

Follow this logic gate to determine if a batch is safe for synthesis.
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Caption: QC workflow prioritizing visual inspection for oxidation before instrumental analysis

Storage & Stability

e Hygroscopic Nature: The hydrochloride salt is hygroscopic. Moisture uptake accelerates
oxidation to the free base and subsequent decomposition.
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o Storage Condition: Store at 2—8°C (refrigerated) or room temperature in a desiccator. Long-
term storage should be under an inert atmosphere (Argon/Nitrogen).

o Safety: This compound is toxic by ingestion and skin contact.[9] It is a suspected carcinogen
and skin sensitizer. Handle only in a fume hood.

Purification of Sub-Standard Batches

If a batch arrives discolored (orange/red) or shows >2% aniline content:
e Dissolve in minimum hot ethanol.

o Add activated charcoal to remove colored oxidation products.

e Filter hot through Celite.

o Cool to crystallize. Addition of a small amount of conc.[1] HCI can assist in reprecipitating the
hydrochloride salt.

e Wash with cold ether and dry under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3425269?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

